Cas no 2228350-97-6 (4-1-(2,3-dihydro-1-benzofuran-5-yl)ethylpiperidine)

• Product Name: 4-1-(2,3-dihydro-1-benzofuran-5-yl)ethylpiperidine
• CAS No: 2228350-97-6
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 5922990
• PubChem ID: 165654796
• Update Time: 2025-06-13

4-1-(2,3-dihydro-1-benzofuran-5-yl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-1-(2,3-dihydro-1-benzofuran-5-yl)ethylpiperidine
• 4-[1-(2,3-dihydro-1-benzofuran-5-yl)ethyl]piperidine
• EN300-1822932
• 2228350-97-6

• Inchi： 1S/C15H21NO/c1-11(12-4-7-16-8-5-12)13-2-3-15-14(10-13)6-9-17-15/h2-3,10-12,16H,4-9H2,1H3
• InChI Key： IQBXWMMJCRCINR-UHFFFAOYSA-N
• SMILES： O1CCC2=C1C=CC(=C2)C(C)C1CCNCC1

Computed Properties

• Exact Mass: 231.162314293g/mol
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-1-(2,3-dihydro-1-benzofuran-5-yl)ethylpiperidine

Professional Introduction to Compound with CAS No. 2228350-97-6 and Product Name: 4-1-(2,3-dihydro-1-benzofuran-5-yl)ethylpiperidine

The compound with the CAS number 2228350-97-6 and the product name 4-1-(2,3-dihydro-1-benzofuran-5-yl)ethylpiperidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural framework of this compound incorporates a benzofuran moiety and a piperidine ring, which are both well-known for their biological activity and role in the synthesis of bioactive molecules.

Recent research has highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The benzofuran scaffold is particularly interesting because it is present in numerous pharmacologically active compounds, including those with anti-inflammatory, analgesic, and anticancer properties. The presence of the dihydro-1-benzofuran derivative in this compound suggests that it may exhibit similar biological activities. This is further supported by studies demonstrating that modifications of the benzofuran ring can lead to significant changes in pharmacological properties, making it a versatile scaffold for drug design.

The piperidine ring is another key structural feature of this compound. Piperidine derivatives are widely recognized for their role as pharmacophores in various therapeutic categories, including antipsychotics, antidepressants, and antihistamines. The combination of a benzofuran moiety with a piperidine ring creates a unique molecular structure that may confer distinct pharmacological properties. This dual functionality has been explored in several research studies, where the interaction between these two heterocyclic systems has been investigated for potential therapeutic applications.

In terms of synthetic chemistry, the preparation of 4-1-(2,3-dihydro-1-benzofuran-5-yl)ethylpiperidine involves multi-step organic synthesis protocols. The synthesis typically begins with the functionalization of the benzofuran ring followed by its coupling with an ethylpiperidine derivative. Advanced synthetic methodologies, such as cross-coupling reactions and catalytic hydrogenation, are often employed to achieve high yields and purity. These synthetic approaches are critical in ensuring that the final product meets the stringent requirements for pharmaceutical applications.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The structural features of 4-1-(2,3-dihydro-1-benzofuran-5-yl)ethylpiperidine suggest that it may interact with biological targets in ways that could lead to novel therapeutic effects. For instance, studies have shown that benzofuran derivatives can modulate various enzymatic pathways and receptor interactions, which are relevant to a wide range of diseases. Similarly, piperidine-based compounds have been extensively studied for their ability to interact with neurotransmitter receptors, making them valuable candidates for treating neurological disorders.

Recent advancements in computational chemistry have also played a crucial role in understanding the potential biological activity of this compound. Molecular docking studies and quantum mechanical calculations have been used to predict how 4-1-(2,3-dihydro-1-benzofuran-5-yl)ethylpiperidine might interact with biological targets such as enzymes and receptors. These computational methods provide valuable insights into the binding affinity and specificity of the compound, which are essential parameters for drug development.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Preliminary studies have suggested that 4-1-(2,3-dihydro-1-benzofuran-5-yl)ethylpiperidine exhibits favorable pharmacokinetic characteristics, which could make it suitable for oral administration. However, further studies are needed to fully characterize its ADME properties.

Another important consideration is the potential toxicity profile of this compound. As with any new chemical entity, it is essential to assess its safety before moving into clinical trials. In vitro toxicity assays and animal models are commonly used to evaluate the potential adverse effects of new drugs. Early findings from these studies have been encouraging, suggesting that 4-1-(2,3-dihydro-1-benzofuran-5-yl)ethylpiperidine may have a low toxicity profile.

The development of novel therapeutic agents is often a lengthy and complex process involving multiple stages from discovery to market approval. However, compounds like 4-1-(2,3-dihydro-1-benzofuran-5-yl)ethylpiperidine hold promise for accelerating this process through innovative approaches in drug design and synthesis. Collaborative efforts between academic researchers and industry scientists are essential in translating laboratory findings into clinical applications.

In conclusion,4-1-(2,3-dihydro-1-benzofuran-5-yilethyl)piperidine (CAS No. 2228350–97–6) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve，this compound will undoubtedly play an important role in shaping the future landscape of drug discovery.